1-(3-chlorophenyl)-4-(8-methyl-7-nonen-1-yl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-(8-methylnon-7-enyl)piperazine
• InChI: InChI=1S/C20H31ClN2/c1-18(2)9-6-4-3-5-7-12-22-13-15-23(16-14-22)20-11-8-10-19(21)17-20/h8-11,17H,3-7,12-16H2,1-2H3
• InChI Key: XDJRUQIBYMTLLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCCCCCN1CCN(CC1)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C20H31ClN2
• Molecular Weight: 334.9 g/mol

Description

1-(3-chlorophenyl)-4-(8-methyl-7-nonen-1-yl)piperazine, commonly known as CNMP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CNMP belongs to the class of piperazine derivatives and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CNMP is not fully understood. However, studies have shown that CNMP interacts with various receptors in the brain, including the serotonin and dopamine receptors. CNMP has been shown to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor.
Biochemical and Physiological Effects:
CNMP has been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that CNMP can increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain. CNMP has also been shown to increase the activity of the PKC signaling pathway, which is involved in the regulation of various cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CNMP in lab experiments is its ability to selectively target specific receptors in the brain. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of using CNMP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of CNMP. One area of research is the development of new drugs based on the structure of CNMP for the treatment of neurological disorders. Another area of research is the use of CNMP as a tool for the study of cellular signaling pathways. Further studies are also needed to elucidate the exact mechanism of action of CNMP and its potential toxicity.

Scientific Research Applications

CNMP has been extensively studied for its potential applications in various fields of science. One of the primary areas of research is the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. CNMP has been shown to interact with the serotonin and dopamine receptors in the brain, which are known to play a crucial role in the regulation of mood and behavior.
Another area of research is the use of CNMP as a tool for the study of cellular signaling pathways. CNMP has been shown to activate the protein kinase C (PKC) signaling pathway, which is involved in the regulation of various cellular processes such as cell growth, differentiation, and apoptosis.